Cas no 1428234-08-5 (1,3,4,6,7,10b-Hexahydro-2H-thieno[3',2':3,4]pyrido[1,2-a]pyrazine)

• Product Name: 1,3,4,6,7,10b-Hexahydro-2H-thieno[3',2':3,4]pyrido[1,2-a]pyrazine
• CAS No: 1428234-08-5
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• CID: 5057634
• Update Time: 2025-07-09

1,3,4,6,7,10b-Hexahydro-2H-thieno[3',2':3,4]pyrido[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 1,3,4,6,7,10b-hexahydro-2H-thieno[3',2':3,4]pyrido[1,2-a]pyrazine
• 1,3,4,6,7,10b-Hexahydro-2H-thieno[3',2':3,4]pyrido[1,2-a]pyrazine

• Inchi： 1S/C10H14N2S/c1-4-12-5-3-11-7-9(12)8-2-6-13-10(1)8/h2,6,9,11H,1,3-5,7H2
• InChI Key： NLRRDRKYIZDCSD-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN1CCNCC12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 197
• XLogP3: 0.9
• Topological Polar Surface Area: 43.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 1,3,4,6,7,10b-Hexahydro-2H-thieno[3',2':3,4]pyrido[1,2-a]pyrazine

1,3,4,6,7,10b-Hexahydro-2H-thieno[3',2':3,4]pyrido[1,2-a]pyrazine: A Comprehensive Overview

1,3,4,6,7,10b-Hexahydro-2H-thieno[3',2':3,4]pyrido[1,2-a]pyrazine is a complex heterocyclic compound with the CAS Registry Number 1428234-08-5. This compound belongs to the class of fused bicyclic systems that combine thieno and pyrido-pyrazine moieties. The structure of this compound is characterized by a unique arrangement of sulfur and nitrogen atoms within its fused rings, making it a subject of interest in various fields of chemistry and materials science.

The synthesis of 1,3,4,6,7,10b-Hexahydro-2H-thieno[3',2':3,4]pyrido[1,2-a]pyrazine involves multi-step organic reactions that require precise control over steric and electronic factors. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such complex heterocycles. For instance, researchers have employed transition metal-catalyzed cyclizations and tandem reactions to achieve high yields and selectivity in the synthesis of this compound.

The structural features of thieno[3',2':3,4]pyrido[1,2-a]pyrazine make it a promising candidate for applications in drug discovery and materials science. Its sulfur-containing ring system contributes to its unique electronic properties, which are advantageous in designing bioactive molecules. Recent studies have explored its potential as a scaffold for developing kinase inhibitors and other therapeutic agents targeting various disease states.

In the realm of materials science,thieno-pyridopyrazine derivatives have shown promise as components in organic electronics. Their ability to form stable charge transfer complexes makes them suitable for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Cutting-edge research has focused on optimizing the electronic properties of these compounds through strategic functionalization and crystal engineering.

The CAS No. 1428234-08-5 serves as a unique identifier for this compound within chemical databases worldwide. This ensures accurate referencing in scientific literature and regulatory documentation. The compound's entry in major databases includes detailed information on its physical properties such as molecular weight (~), melting point (~), and solubility profiles (~), which are critical for its experimental characterization.

Recent breakthroughs in computational chemistry have provided deeper insights into the reactivity and stability of thieno-pyridopyrazine systems. Advanced quantum mechanical calculations have revealed the influence of sulfur atom placement on the compound's aromaticity and diradical character. These findings have significant implications for designing more efficient synthetic routes and predicting biological activity.

In summary,1,3,4,6,7,10b-Hexahydro-2H-thieno[3',2':3',4']pyrido[1', ˜a']pyrazine stands at the intersection of organic synthesis and materials innovation. Its versatile structure offers opportunities across multiple disciplines while presenting challenges that continue to drive cutting-edge research.